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Compound of Interest

Compound Name: Yttrium phosphide

Cat. No.: B089271 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Yttrium Phosphide (YP). Adherence to these

procedures is critical for ensuring personal safety and regulatory compliance. Yttrium
phosphide is an irritant and is classified as a flammable solid, particularly in powdered form.[1]

[2] It is crucial to handle this material with care to prevent exposure and mitigate risks.

Hazard Identification and Exposure Limits
Yttrium phosphide presents several hazards that necessitate careful handling. The primary

routes of exposure are inhalation, ingestion, and skin and/or eye contact.[3] Exposure can

cause irritation to the eyes, skin, and respiratory system.[3][4][5] In animal studies, it has been

shown to cause pulmonary irritation and potential liver damage.[3]

Exposure Limits for Yttrium and its Compounds:

Agency Limit Type Value

OSHA PEL (TWA) 1 mg/m³[3]

ACGIH TLV (TWA) 1 mg/m³[1][6]

NIOSH REL (TWA) 1 mg/m³

NIOSH IDLH 500 mg/m³[7]
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PEL: Permissible Exposure Limit; TWA: Time-Weighted Average; TLV: Threshold Limit Value;

REL: Recommended Exposure Limit; IDLH: Immediately Dangerous to Life or Health.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling Yttrium Phosphide to minimize

exposure risk. The selection of appropriate PPE is based on the potential for contact and the

concentration of the substance being handled.

Protection Type Recommended Equipment

Eye/Face Protection

- Safety glasses with side shields or chemical

splash goggles.[5] - A face shield may be

required for operations with a high splash

potential.[4]

Skin Protection

- Chemical-resistant gloves (consult

manufacturer for specific compatibility). - A lab

coat or chemical-resistant coveralls.[4][8] -

Ensure emergency showers are accessible.[7]

Respiratory Protection

- For dust-generating procedures, use a NIOSH-

approved respirator.[2][6] - Respirator selection

depends on the airborne concentration of

yttrium compounds.[3][9] - For concentrations

up to 5 mg/m³, a quarter-mask respirator is

recommended.[3][9] - For concentrations up to

50 mg/m³, an air-purifying, full-facepiece

respirator with N100, R100, or P100 filters is

advised.[3][9] - For emergency situations or

unknown concentrations, a self-contained

breathing apparatus (SCBA) is required.[3][9]

Operational Plan: Safe Handling and Storage
Handling Protocol:
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Preparation: Before handling, ensure that an eyewash station and safety shower are in close

proximity and operational.[5][7] All personnel must be trained on the specific hazards and

handling procedures for Yttrium Phosphide.[7]

Ventilation: Handle Yttrium Phosphide in a well-ventilated area, such as a chemical fume

hood.[4] For powdered forms, it is recommended to handle it in an enclosed, controlled

process under a dry, inert gas like argon to prevent dust formation and reaction with air or

moisture.[2][6]

Tooling: Use non-sparking tools to prevent ignition, as Yttrium powder is flammable.[2] For

any transfer of the powder, ensure that metal containers are properly grounded and bonded.

[7]

Hygiene: Avoid creating dust during handling.[2] Do not eat, drink, or smoke in the work area.

[7] Wash hands and any exposed skin thoroughly after handling the material.[4][5]

Contaminated work clothes should not be taken home and should be laundered by qualified

personnel.[7]

Storage Protocol:

Store Yttrium Phosphide in tightly sealed containers in a cool, dry, and well-ventilated area.

[2][4][5][7]

For optimal stability, especially for the powder form, store under an inert atmosphere such as

argon or under mineral oil.[6]

Keep the material away from incompatible substances, including oxidizing agents, strong

acids, and moisture/water.[2][6][7]

Emergency and Disposal Procedures
Emergency Response:
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Emergency Type Procedural Steps

Spill

1. Evacuate all non-essential personnel from the

spill area.[7] 2. Eliminate all sources of ignition.

[2][7] 3. Ventilate the area. 4. Wearing the

appropriate PPE, use non-sparking tools to

carefully sweep or scoop the spilled material

into a clean, dry, and labeled container for

disposal.[2][7] 5. Do not use water for cleanup.

[2][6] 6. After cleanup is complete, wash the

area.[7]

Fire

1. Yttrium powder is flammable.[2][7] 2. Use a

Class D dry powder extinguisher. DO NOT USE

WATER, as it may react to produce flammable

hydrogen gas.[2][6] 3. Fire may produce

poisonous yttrium oxide fumes.[7] 4. Firefighters

must wear full protective clothing and a self-

contained breathing apparatus (SCBA).[2][4][5]

First Aid: Eyes

Immediately flush the eyes with plenty of water

for at least 15 minutes, including under the

eyelids. Seek immediate medical attention.[3][4]

[5][9]

First Aid: Skin

Promptly wash the affected area with soap and

water.[3][9][10] Remove any contaminated

clothing and wash it before reuse.[4][5][10] If

irritation persists, seek medical attention.[4][5]

First Aid: Inhalation

Move the exposed person to fresh air at once.[4]

[10] If breathing is difficult or has stopped,

provide respiratory support and seek immediate

medical attention.[3][9][10]

First Aid: Ingestion

Clean the mouth with water. Do not induce

vomiting. Seek immediate medical attention.[2]

[4][5]
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Disposal Plan:

Yttrium Phosphide and any contaminated materials must be treated as hazardous waste.

Collection: Collect waste material in a clearly labeled, sealed, and appropriate container.[7]

[11] Solid waste, such as contaminated gloves and weighing papers, should be collected

separately from aqueous waste.[11]

Labeling: The container must be labeled as "Hazardous Waste" and include the chemical

name and associated hazards (e.g., Flammable, Irritant, Water-Reactive).[12]

Deactivation: Waste containing un-reacted phosphide is particularly hazardous and requires

special deactivation before final disposal.[13] This process should only be carried out by

trained personnel following established protocols.

Disposal: Dispose of the waste through an approved hazardous waste disposal plant.[4][5]

Always follow federal, state, and local environmental regulations for chemical waste

disposal.[7]
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Caption: Workflow for the safe handling of Yttrium Phosphide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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